Lithocholylcholine
Overview
Description
Lithocholylcholine is a hybrid molecule that combines the steroid nucleus of lithocholic acid with the choline moiety of acetylcholine. This compound is known for its role as a muscarinic receptor antagonist, interacting with various muscarinic receptor subtypes .
Preparation Methods
Lithocholylcholine is synthesized by combining the steroid nucleus of lithocholyltaurine with the choline moiety of acetylcholine. The synthesis involves hydrolysis by acetyl-cholinesterase . The specific reaction conditions and industrial production methods are not extensively documented in the available literature.
Chemical Reactions Analysis
Lithocholylcholine undergoes several types of chemical reactions, including:
Hydrolysis: Catalyzed by acetyl-cholinesterase.
Binding Reactions: It binds to muscarinic receptors, inhibiting intracellular signaling pathways mediated by interaction with M1, M2, and M3 muscarinic receptors.
Common reagents and conditions used in these reactions include acetyl-cholinesterase and various muscarinic receptor subtypes. The major products formed from these reactions are the inhibited signaling pathways and reduced acetylcholine-induced responses .
Scientific Research Applications
Lithocholylcholine has several scientific research applications:
Pharmacology: It is used to study muscarinic receptor antagonism and its effects on intracellular signaling pathways.
Gastrointestinal Research: It has been shown to interact with muscarinic receptors on gastric chief cells, indicating potential gastrointestinal signaling functions.
Cardiovascular Research: In functional assays, this compound inhibited acetylcholine-induced relaxation of rat aortic rings, suggesting its role in cardiovascular studies.
Mechanism of Action
Lithocholylcholine exerts its effects by binding to muscarinic receptors, specifically M1, M2, and M3 subtypes. It inhibits intracellular signaling pathways mediated by these receptors, including the inhibition of acetylcholine-induced increases in inositol phosphate formation and mitogen-activated protein kinase phosphorylation . This inhibition leads to reduced acetylcholine-induced responses, such as relaxation of rat aortic rings .
Comparison with Similar Compounds
Lithocholylcholine is unique due to its hybrid structure combining lithocholic acid and acetylcholine. Similar compounds include:
Lithocholyltaurine: Another bile acid conjugate that interacts with muscarinic receptors but is less potent than this compound.
Acetylcholine: A neurotransmitter that binds to muscarinic receptors but does not have the hybrid structure of this compound.
This compound’s uniqueness lies in its higher potency and selective binding affinity for muscarinic receptors compared to similar compounds .
Properties
Molecular Formula |
C29H54NO2+ |
|---|---|
Molecular Weight |
448.7 g/mol |
IUPAC Name |
[2-hydroxy-6-(3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)heptyl]-trimethylazanium |
InChI |
InChI=1S/C29H54NO2/c1-20(8-7-9-23(32)19-30(4,5)6)25-12-13-26-24-11-10-21-18-22(31)14-16-28(21,2)27(24)15-17-29(25,26)3/h20-27,31-32H,7-19H2,1-6H3/q+1 |
InChI Key |
KWEWGNPMETZMTR-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCCC(C[N+](C)(C)C)O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C |
Synonyms |
lithocholylcholine |
Origin of Product |
United States |
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